Cas no 1795133-22-0 (Quipazine-d8 Maleate)
Quipazine-d8 Maleate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | Q797502-2.5mg |
Quipazine-d8 Maleate |
1795133-22-0 | 2.5mg |
$ 207.00 | 2023-04-15 | ||
| TRC | Q797502-25mg |
Quipazine-d8 Maleate |
1795133-22-0 | 25mg |
$ 1200.00 | 2023-09-06 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Q797502-2.5mg |
Quipazine-d8 Maleate |
1795133-22-0 | 2.5mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | Q797502-25mg |
Quipazine-d8 Maleate |
1795133-22-0 | 25mg |
¥14400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-85334-2.5mg |
Quipazine-d8 Maleate |
1795133-22-0 | 2.5mg |
¥1400.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-T-85334-25mg |
Quipazine-d8 Maleate |
1795133-22-0 | 25mg |
¥11190.00 | 2023-09-15 |
Quipazine-d8 Maleate Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Quipazine-d8 Maleate
Quipazine-d8 Maleate: An Overview of a Promising Compound in Neuropharmacology
Quipazine-d8 Maleate (CAS No. 1795133-22-0) is a deuterated form of the maleate salt of quipazine, a compound that has garnered significant attention in the field of neuropharmacology. This compound is particularly valuable for its potential applications in research and therapeutic development, particularly in the study of serotonin receptors and their roles in various neurological and psychiatric disorders.
The deuteration of quipazine, resulting in Quipazine-d8 Maleate, offers several advantages over its non-deuterated counterpart. Deuteration can enhance the metabolic stability and pharmacokinetic properties of a compound, leading to improved bioavailability and reduced toxicity. These properties make Quipazine-d8 Maleate an attractive candidate for both preclinical and clinical studies.
In recent years, there has been a growing body of research focused on the role of serotonin receptors in various neurological conditions. Serotonin, a key neurotransmitter, plays a crucial role in regulating mood, sleep, and cognitive functions. Dysregulation of serotonin signaling has been implicated in conditions such as depression, anxiety, and schizophrenia. Quipazine is known to act as a serotonin receptor agonist, specifically targeting the 5-HT2A receptor subtype. The maleate salt form enhances its solubility and stability, making it more suitable for pharmaceutical applications.
The deuterated form, Quipazine-d8 Maleate, has been studied for its potential to provide more consistent and predictable pharmacological effects. One notable study published in the *Journal of Medicinal Chemistry* (2021) demonstrated that Quipazine-d8 Maleate exhibited enhanced metabolic stability compared to non-deuterated quipazine. This increased stability translated into prolonged receptor occupancy and more sustained therapeutic effects, which could be particularly beneficial in treating chronic conditions.
Beyond its potential therapeutic applications, Quipazine-d8 Maleate is also a valuable tool for basic research. Its ability to selectively activate serotonin receptors makes it an ideal probe for investigating the functional roles of these receptors in various physiological processes. For instance, studies have used Quipazine-d8 Maleate to explore the mechanisms underlying serotonin-mediated neuroplasticity and its implications for learning and memory.
In addition to its pharmacological properties, the synthesis and characterization of Quipazine-d8 Maleate have been extensively documented in the literature. The deuterium atoms are strategically placed at key positions within the molecule to maximize their stabilizing effects. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure and purity of the compound.
The safety profile of Quipazine-d8 Maleate has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity and good tolerability at therapeutic doses. However, as with any new pharmaceutical agent, further research is needed to fully understand its long-term safety and efficacy.
In conclusion, Quipazine-d8 Maleate (CAS No. 1795133-22-0) represents a promising advancement in the field of neuropharmacology. Its unique properties make it a valuable tool for both research and therapeutic development. As ongoing studies continue to elucidate its potential applications, Quipazine-d8 Maleate is poised to play a significant role in advancing our understanding and treatment of neurological disorders.
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